![molecular formula C15H21N3O2 B7466947 4-acetyl-N-(2-phenylethyl)piperazine-1-carboxamide](/img/structure/B7466947.png)
4-acetyl-N-(2-phenylethyl)piperazine-1-carboxamide
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Overview
Description
4-acetyl-N-(2-phenylethyl)piperazine-1-carboxamide, also known as PAC, is a chemical compound that has gained attention in scientific research due to its potential use in the development of new drugs. PAC is a member of the piperazine family of compounds and has a unique structure that makes it an interesting molecule for further study.
Scientific Research Applications
4-acetyl-N-(2-phenylethyl)piperazine-1-carboxamide has been studied for its potential use in the development of new drugs for a variety of medical conditions. It has been shown to have activity against cancer cells, as well as antifungal and antibacterial properties. This compound has also been studied as a potential treatment for depression and anxiety disorders.
Mechanism of Action
The mechanism of action of 4-acetyl-N-(2-phenylethyl)piperazine-1-carboxamide is not fully understood, but it is thought to act as an inhibitor of certain enzymes and receptors in the body. It has been shown to inhibit the growth of cancer cells by blocking the activity of the enzyme histone deacetylase. This compound has also been shown to bind to the serotonin transporter, which may be responsible for its antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as to have antifungal and antibacterial properties. This compound has also been shown to have antidepressant effects and to reduce anxiety in animal models. Additionally, it has been shown to have analgesic effects, reducing pain in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 4-acetyl-N-(2-phenylethyl)piperazine-1-carboxamide in lab experiments is its unique structure, which may make it an interesting molecule for further study. This compound has also been shown to have a number of potential therapeutic uses, which may make it an attractive target for drug development. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which may make it difficult to work with in certain experiments.
Future Directions
There are a number of future directions for research on 4-acetyl-N-(2-phenylethyl)piperazine-1-carboxamide. One area of interest is its potential use in the development of new cancer treatments. This compound has been shown to have activity against a variety of cancer cell lines, and further research may help to identify the most promising applications for this compound. Additionally, this compound may be useful in the development of new antidepressant and anxiolytic drugs. Further research is needed to fully understand the mechanism of action of this compound and to identify the most promising therapeutic applications for this compound.
Synthesis Methods
The synthesis method of 4-acetyl-N-(2-phenylethyl)piperazine-1-carboxamide involves the reaction of 1-benzylpiperazine with acetic anhydride in the presence of a catalyst such as sulfuric acid. The resulting product is then treated with ethyl chloroformate and triethylamine to form this compound. The yield of this compound can be improved by using a higher concentration of acetic anhydride and a lower reaction temperature.
properties
IUPAC Name |
4-acetyl-N-(2-phenylethyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O2/c1-13(19)17-9-11-18(12-10-17)15(20)16-8-7-14-5-3-2-4-6-14/h2-6H,7-12H2,1H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSZXVMPHESNZNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C(=O)NCCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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